Visual detection of formaldehyde by highly selective fluorophore labeling via gold(iii) complex-mediated three-component coupling reaction†
Organic & Biomolecular Chemistry Pub Date: 2015-05-28 DOI: 10.1039/C5OB00966A
Abstract
A novel method for visual detection of formaldehyde with excellent selectivity via a gold(III) complex-mediated three-component coupling reaction of resin-linked sterically bulky amines and fluorescent alkynes has been developed.
Recommended Literature
- [1] A benzothiadiazole-based covalent organic framework for highly efficient visible-light driven hydrogen evolution†
- [2] A 3D bioinspired highly porous polymeric scaffolding system for in vitro simulation of pancreatic ductal adenocarcinoma
- [3] A bimetallic metal–organic framework derived MnS/CoS@C heterostructure with enhanced sodium-ion storage
- [4] 5-Benzylidene-4-oxazolidinones potently inhibit biofilm formation in Methicillin-resistant Staphylococcus aureus†
- [5] A calcium-sensitive electrode based on a liquid ion exchanger in a poly(vinyl chloride) matrix
- [6] 3D printing of high-strength chitosan hydrogel scaffolds without any organic solvents†
- [7] 4D printed shape memory metamaterial for vibration bandgap switching and active elastic-wave guiding†
- [8] 3D-nanoflowers of rutile TiO2 as a film grown on conducting and non-conducting glass substrates for in vitro biocompatibility studies with mouse MC3T3 osteoblast and human HS-5 cells
- [9] A CO2-switchable polymer brush for reversible capture and release of proteins†
- [10] A coaxial yarn electrode based on hierarchical MoS2 nanosheets/carbon fiber tows for flexible solid-state supercapacitors†
